Cas no 73312-15-9 (4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile)

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is a cyclic ketone derivative with a nitrile functional group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a cyclohexanone core substituted with a meta-tolyl group and a cyano moiety, makes it valuable for constructing complex molecules in pharmaceutical and agrochemical research. The compound's reactivity allows for further functionalization, including reduction, condensation, or nucleophilic addition, enabling diverse synthetic pathways. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive compounds, offering a balance of reactivity and selectivity for targeted synthetic applications.
4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile structure
73312-15-9 structure
Product Name:4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
CAS No:73312-15-9
MF:C14H15NO
MW:213.275003671646
MDL:MFCD11849771
CID:1033749
PubChem ID:12595537
Update Time:2025-06-07

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
    • 1-(3-methylphenyl)-4-oxocyclohexane-1-carbonitrile
    • 4-OXO-1-M-TOLYLCYCLOHEXANECARBONITRILE
    • AK132215
    • KB-40176
    • RL04786
    • SureCN4554005
    • AKOS016844567
    • 4-oxo-1-(m-tolyl)cyclohexane-1-carbonitrile
    • SY046326
    • RDCYDXANZMCSCF-UHFFFAOYSA-N
    • 4-Oxo-1-m-tolyl-cyclohexanecarbonitrile
    • CS-12316
    • DTXSID60503805
    • CS-0322517
    • MFCD11849771
    • 73312-15-9
    • SCHEMBL4554005
    • J-515901
    • YCA31215
    • 4-CYANO-4-(3-METHYLPHENYL)CYCLOHEXANONE
    • DB-102616
    • MDL： MFCD11849771
    • Inchi： 1S/C14H15NO/c1-11-3-2-4-12(9-11)14(10-15)7-5-13(16)6-8-14/h2-4,9H,5-8H2,1H3
    • InChI Key： RDCYDXANZMCSCF-UHFFFAOYSA-N
    • SMILES： O=C1CCC(C#N)(C2C=CC=C(C)C=2)CC1

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Boiling Point: 387.9±42.0℃
  • PSA: 40.86

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4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:73312-15-9)4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
Order Number:A909762
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:36
Price ($):206.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:73312-15-9)4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
A909762
Purity:99%
Quantity:1g
Price ($):206.0
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